Cas no 147438-69-5 (2-Propen-1-ol,2-methyl-3-(2-methyl-4-oxazolyl)-, (2E)-)

• Product Name: 2-Propen-1-ol,2-methyl-3-(2-methyl-4-oxazolyl)-, (2E)-
• CAS No: 147438-69-5
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 100760
• PubChem ID: 10920710
• Update Time: 2025-04-18

2-Propen-1-ol,2-methyl-3-(2-methyl-4-oxazolyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol,2-methyl-3-(2-methyl-4-oxazolyl)-, (2E)-
• 2-METHYL-3-(2-METHYL(1,3-OXAZOLYL))-PROPENOL
• 2-methyl-3-(2-methyl-1,3-oxazol-4-yl)prop-1-en-1-ol
• (E)-2-methyl-3-(2-methyl-oxazol-4-yl)-prop-2-en-1-ol
• 2-methyl-3-[4-methyl(3,5-oxazolyl)]prop-2-en-1-ol
• 2-Propen-1-ol,2-methyl-3-(2-methyl-4-oxazolyl)-,(2E)
• 2-Propen-1-ol,2-methyl-3-(2-methyl-4-oxazolyl)-,(E)
• AKOS006275795
• AC-11859
• 147438-69-5

• Inchi： 1S/C8H11NO2/c1-6(4-10)3-8-5-11-7(2)9-8/h3,5,10H,4H2,1-2H3/b6-3+
• InChI Key： GJJQUKGVWVCDSC-ZZXKWVIFSA-N
• SMILES： O1C=C(/C=C(\C)/CO)N=C1C

Computed Properties

• Exact Mass: 153.07900
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.122
• Boiling Point: 277.976°C at 760 mmHg
• Flash Point: 121.916°C
• Refractive Index: 1.548
• PSA: 46.26000
• LogP: 1.37860